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Introduction

Autotaxin (ATX), also known as ectonucleotide pyrophosphatase/phosphodiesterase 2
(ENPP2), is a secreted lysophospholipase D that plays a pivotal role in extracellular signaling.
Its primary function is the hydrolysis of lysophosphatidylcholine (LPC) to produce the bioactive
lipid mediator, lysophosphatidic acid (LPA). The ATX-LPA signaling axis is implicated in a
multitude of physiological and pathological processes, including cell proliferation, migration,
survival, and angiogenesis. Dysregulation of this pathway has been linked to various diseases,
such as cancer, fibrosis, and inflammation, making autotaxin a compelling therapeutic target.
This guide provides a comprehensive technical overview of MHC00188, an allosteric inhibitor
of autotaxin.

The Autotaxin-LPA Signaling Pathway

Autotaxin is the principal producer of extracellular LPA. Once generated, LPA binds to and
activates a family of G protein-coupled receptors (GPCRS), specifically LPA receptors 1-6
(LPAR1-6). The activation of these receptors initiates a cascade of downstream signaling
events that can vary depending on the cell type and the specific LPA receptor subtype
expressed. Key signaling pathways activated by LPA include the Ras-MAPK pathway, the
PI3K-Akt pathway, and the Rho pathway, which collectively regulate fundamental cellular
processes.
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Autotaxin-LPA Signaling Pathway Workflow for Characterization of an Allosteric Autotaxin Inhibitor
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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